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Compound of Interest

Compound Name: 4,4-Dimethyl-1-pentanol

Cat. No.: B1294636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density and refractive index of

4,4-Dimethyl-1-pentanol. It includes a summary of its key physical properties, detailed

experimental protocols for their determination, and a relevant biological signaling pathway

where related compounds have shown significant activity, offering context for its potential

application in research and drug development.

Core Physicochemical Data
4,4-Dimethyl-1-pentanol is a branched-chain primary alcohol with the molecular formula

C7H16O. Its physical properties are critical for its application in various scientific and industrial

fields. The density and refractive index are key parameters for substance identification, purity

assessment, and in the formulation of solutions.

Quantitative Data Summary
The table below summarizes the reported values for the density and refractive index of 4,4-
Dimethyl-1-pentanol from various sources.
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Property Value Units

Density 0.811 g/cm³

0.82 g/cm³

Refractive Index 1.418 nD

1.421 nD

Experimental Protocols
While specific experimental determinations for 4,4-Dimethyl-1-pentanol are not extensively

detailed in publicly available literature, the following are standard and widely accepted

methodologies for measuring the density and refractive index of liquid organic compounds.

Determination of Density
The density of a liquid, defined as its mass per unit volume, is a fundamental physical property.

[1] It is typically measured in g/cm³ or g/mL.[1]

1. Pycnometer Method:

A pycnometer is a flask with a specific, accurately known volume.

Procedure:

The pycnometer is first weighed empty (m1).

It is then filled with a reference liquid of known density (e.g., deionized water) at a

controlled temperature and weighed again (m2).

The pycnometer is emptied, dried, and filled with 4,4-Dimethyl-1-pentanol at the same

temperature and weighed a final time (m3).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ_sample = [(m3 -

m1) / (m2 - m1)] * ρ_reference

2. Hydrometer Method:
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A hydrometer is a calibrated instrument that measures the relative density of liquids based on

buoyancy.

Procedure:

The 4,4-Dimethyl-1-pentanol is placed in a graduated cylinder or other suitable container.

The hydrometer is gently lowered into the liquid until it floats freely.

The density is read directly from the scale on the hydrometer stem at the point where the

surface of the liquid meets the stem.

Determination of Refractive Index
The refractive index of a material is a dimensionless number that describes how fast light

travels through the material.[2] It is a crucial parameter for identifying and characterizing

substances.[2]

1. Abbe Refractometer:

The Abbe refractometer is a common laboratory instrument for the accurate measurement of

the refractive index of liquids.

Procedure:

A few drops of 4,4-Dimethyl-1-pentanol are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

often controlled by a circulating water bath.

Light from a monochromatic source is passed through the sample.

The user looks through the eyepiece and adjusts the controls to bring the dividing line

between the light and dark fields into sharp focus and align it with the crosshairs.

The refractive index is then read directly from the instrument's scale.

2. Laser-Based Methods:
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Modern techniques utilizing lasers can provide highly accurate measurements of the refractive

index.

Principle: These methods often rely on measuring the angle of minimum deviation of a laser

beam passing through a prism containing the liquid sample or using interferometric

techniques.[3][4] The high collimation and monochromaticity of laser light allow for very

precise angle measurements, leading to a high degree of accuracy in the calculated

refractive index.[3]

Biological Activity and Signaling Pathways
While 4,4-Dimethyl-1-pentanol itself is not extensively studied for its biological activity, related

branched-chain alcohols have shown interesting pharmacological effects. Specifically, the

isomer 4-Methyl-1-pentanol has been identified as an antagonist of the effects of ethanol on the

L1 cell adhesion molecule (L1CAM) signaling pathway.[5][6] This pathway is critical for

neuronal development, including neuronal migration and neurite outgrowth.[5]

Ethanol is known to disrupt L1-mediated cell adhesion, which is a contributing factor to the

neurodevelopmental defects seen in Fetal Alcohol Spectrum Disorders.[5] The antagonistic

action of 4-Methyl-1-pentanol suggests it may interfere with the binding of ethanol to L1 or

modulate the downstream signaling cascade.[5] This makes compounds like methyl-pentanol

derivatives subjects of interest for research into potential therapeutic interventions to mitigate

the effects of prenatal alcohol exposure.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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